[5-(2-Chlorophenyl)-3-isoxazolyl]methyl 3-(trifluoromethyl)benzenecarboxylate

• IUPAC Name: [5-(2-chlorophenyl)-1,2-oxazol-3-yl]methyl 3-(trifluoromethyl)benzoate
• InChI: InChI=1S/C18H11ClF3NO3/c19-15-7-2-1-6-14(15)16-9-13(23-26-16)10-25-17(24)11-4-3-5-12(8-11)18(20,21)22/h1-9H,10H2
• InChI Key: OMKAIGDRULNNMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=NO2)COC(=O)C3=CC(=CC=C3)C(F)(F)F)Cl
• Molecular Formula: C18H11ClF3NO3
• Molecular Weight: 381.7 g/mol

Description

The compound [5-(2-Chlorophenyl)-3-isoxazolyl]methyl 3-(trifluoromethyl)benzenecarboxylate is a complex organic molecule. It contains an isoxazole ring, which is a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom.

Molecular Structure Analysis

The molecular structure of this compound would likely involve a benzene ring substituted with a trifluoromethyl group and a carboxylate group, linked to an isoxazole ring substituted with a chlorophenyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. It would likely be a solid at room temperature, and its solubility would depend on the nature of the solvent.

Scientific Research Applications

Organic Synthesis and Catalysis

Research on related compounds has explored their use in catalysis and the synthesis of aromatic and heteroaromatic compounds. For example, Mejía and Togni (2012) demonstrated the use of methyltrioxorhenium as a catalyst for the electrophilic trifluoromethylation of various aromatic compounds, indicating the potential for related compounds in facilitating complex chemical transformations (Mejía & Togni, 2012).

Material Science

The structural properties of related isoxazole and azirine compounds have been studied for their implications in material science. For instance, the crystal structure analysis of tetrazole derivatives by Al-Hourani et al. (2015) and the photochemical properties of isoxazolines as reported by Giezendanner et al. (1973) provide insights into how these chemical frameworks might influence the development of new materials with specific optical or electronic properties (Al-Hourani et al., 2015); (Giezendanner et al., 1973).

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. It could potentially act as a ligand for various biological targets, depending on its exact structure and stereochemistry.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity and physicochemical properties. It could potentially be used in the development of new pharmaceuticals or materials.